Cas no 2228484-16-8 (tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2228484-16-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 5825690
• PubChem ID: 165690640
• Update Time: 2025-11-06

tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate
• EN300-1888333
• 2228484-16-8
• tert-butyl N-[1-(5-chloro-2-methoxyphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(18)16-11(8-17)10-7-9(15)5-6-12(10)19-4/h5-8,11H,1-4H3,(H,16,18)
• InChI Key： XEBBLMGKPVDNFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2228484-16-8)

The compound tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2228484-16-8) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a 5-chloro-2-methoxyphenyl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals often seek this compound for its role in drug discovery and medicinal chemistry, particularly in the development of small molecule inhibitors and biologically active compounds.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate has surged due to advancements in targeted therapy and precision medicine. This compound is frequently discussed in the context of structure-activity relationship (SAR) studies, where its chloro and methoxy functional groups contribute to binding affinity and metabolic stability. Its CAS No. 2228484-16-8 is a critical identifier for regulatory compliance and patent documentation, ensuring traceability in global supply chains.

The synthesis of tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and carbonyl chemistry. Its tert-butyloxycarbonyl (Boc) group is particularly noteworthy, as it serves as a protecting group for amines in peptide synthesis. This feature aligns with the growing interest in peptide-based therapeutics, a hot topic in biopharmaceutical innovation. Researchers often query its solubility, stability, and reaction conditions, reflecting the compound's versatility in laboratory-scale and industrial applications.

From an SEO perspective, common search queries related to this compound include "tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate synthesis," "CAS 2228484-16-8 suppliers," and "Boc-protected intermediates for drug development." These keywords highlight the intersection of chemical innovation and market needs. The compound's relevance extends to green chemistry trends, where researchers explore catalyst-free reactions and solvent optimization to improve its synthetic efficiency.

In conclusion, tert-butyl N-1-(5-chloro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2228484-16-8) exemplifies the synergy between molecular design and application-driven research. Its role in advancing pharmaceutical intermediates and agrochemical scaffolds underscores its importance in modern chemical sciences. As the industry shifts toward sustainable synthesis, this compound remains a focal point for academic and industrial R&D efforts worldwide.